N-(3-acetylphenyl)-2-(6-ethyl-2-(4-fluorophenyl)-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[6-ethyl-2-(4-fluorophenyl)-4-oxo-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C25H25FN4O3/c1-3-29-12-11-22-21(14-29)25(33)30(24(28-22)17-7-9-19(26)10-8-17)15-23(32)27-20-6-4-5-18(13-20)16(2)31/h4-10,13H,3,11-12,14-15H2,1-2H3,(H,27,32)
• InChI Key: QNJNECVKLUQEBI-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)C(=O)N(C(=N2)C3=CC=C(C=C3)F)CC(=O)NC4=CC=CC(=C4)C(=O)C
• Molecular Formula: C25H25FN4O3
• Molecular Weight: 448.5 g/mol
• CAS No.: 1251552-51-8

Description

N-(3-acetylphenyl)-2-(6-ethyl-2-(4-fluorophenyl)-4-oxo-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-3(4H)-yl)acetamide is a useful research compound. Its molecular formula is C25H25FN4O3 and its molecular weight is 448.498. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds Research

• Chemical Structure and Formation : A study focused on the formation and X-ray structure determination of heterocyclic derivatives, highlighting the complex chemical interactions and structural determinations necessary for understanding compounds with intricate heterocyclic frameworks (Banfield, Fallon, & Gatehouse, 1987).

• Radiosynthesis for Imaging : Research into the radiosynthesis of selective radioligands for imaging, like [18F]PBR111, showcases the application of heterocyclic compounds in developing tools for positron emission tomography (PET) imaging, indicating potential research applications in neurology and oncology (Dollé et al., 2008).

• Antitumor and Anti-inflammatory Activities : Synthesis of novel compounds with specific heterocyclic structures has been explored for their anti-inflammatory and antitumor activities. These studies demonstrate the therapeutic potential of such compounds in treating various diseases and conditions (Sunder & Maleraju, 2013; Jing, 2011).

• Drug Metabolism and Pharmacokinetics : Detailed examination of the metabolism and pharmacokinetics of specific heterocyclic compounds, such as AMG 487, provides insights into how these compounds are processed in the body, crucial for drug development and therapeutic application (Tonn et al., 2009).

• Synthesis and Labeling for Antibacterial Agents : The synthesis of stable isotope-labeled compounds for use as antibacterial agents demonstrates the role of heterocyclic compounds in developing diagnostic and therapeutic agents in infectious diseases (Lin & Weaner, 2012).